Cas no 67169-89-5 (N-(2-amino-4-methoxyphenyl)propanamide)

N-(2-amino-4-methoxyphenyl)propanamide is a synthetic organic compound featuring an aromatic amine and an amide functional group. Its structure, comprising a methoxy-substituted phenyl ring and a propanamide side chain, lends it utility as an intermediate in pharmaceutical and fine chemical synthesis. The presence of both amino and methoxy groups enhances its reactivity, enabling selective modifications for targeted applications. This compound exhibits favorable solubility in common organic solvents, facilitating its use in multi-step synthetic routes. Its stability under controlled conditions ensures reliable performance in research and industrial settings. As a building block, it is valued for its versatility in constructing more complex molecules, particularly in medicinal chemistry and agrochemical development.

N-(2-amino-4-methoxyphenyl)propanamide structure

67169-89-5 structure

Product Name:N-(2-amino-4-methoxyphenyl)propanamide

CAS No:67169-89-5

MF:C₁₀H₁₄N₂O₂

MW:194.230362415314

MDL:MFCD09047410

CID:1087255

PubChem ID:16774992

Update Time:2025-06-07

N-(2-amino-4-methoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

- N-(2-Amino-4-methoxyphenyl)propionamide
- N-(2-Amino-4-methoxyphenyl)propanamide
- N-(2-amino-4-methoxyphenyl)propanamide(SALTDATA: FREE)
- AC1Q2RRK
- AG-G-53746
- AGN-PC-015UST
- Ambcb9197103
- CTK5C5800
- MolPort-004-295-307
- 67169-89-5
- EN300-53349
- DTXSID30588285
- MFCD09047410
- AKOS000102661
- Z239120170
- BS-36352
- CS-0118525
- DB-188285
- N-(2-amino-4-methoxyphenyl)propanamide
- MDL： MFCD09047410
- Inchi： 1S/C10H14N2O2/c1-3-10(13)12-9-5-4-7(14-2)6-8(9)11/h4-6H,3,11H2,1-2H3,(H,12,13)
- InChI Key： YGJJWAQBSFELGN-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=C(C=1)N)NC(CC)=O

Computed Properties

Exact Mass: 194.10562
Monoisotopic Mass: 194.105527694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 64.4Å²

Experimental Properties

Density: 1.175
Boiling Point: 409.006°C at 760 mmHg
Flash Point: 201.16°C
Refractive Index: 1.594
PSA: 64.35

N-(2-amino-4-methoxyphenyl)propanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N286058-100mg	N-(2-amino-4-methoxyphenyl)propanamide	67169-89-5		100mg	$ 50.00	2022-06-03
TRC	N286058-500mg	N-(2-amino-4-methoxyphenyl)propanamide	67169-89-5		500mg	$ 65.00	2022-06-03
TRC	N286058-1g	N-(2-amino-4-methoxyphenyl)propanamide	67169-89-5		1g	$ 80.00	2022-06-03
abcr	AB264905-1 g	N-(2-Amino-4-methoxyphenyl)propanamide	67169-89-5		1g	€85.80	2022-09-01
abcr	AB264905-5 g	N-(2-Amino-4-methoxyphenyl)propanamide	67169-89-5		5g	€196.20	2022-09-01
abcr	AB264905-10 g	N-(2-Amino-4-methoxyphenyl)propanamide	67169-89-5		10g	€289.00	2022-09-01
eNovation Chemicals LLC	Y1262717-5g	N-(2-AMINO-4-METHOXYPHENYL)PROPANAMIDE	67169-89-5	95%	5g	$175	2024-06-07
Enamine	EN300-53349-0.05g	N-(2-amino-4-methoxyphenyl)propanamide	67169-89-5	95.0%	0.05g	$19.0	2025-02-20
Enamine	EN300-53349-0.1g	N-(2-amino-4-methoxyphenyl)propanamide	67169-89-5	95.0%	0.1g	$19.0	2025-02-20
Enamine	EN300-53349-0.25g	N-(2-amino-4-methoxyphenyl)propanamide	67169-89-5	95.0%	0.25g	$19.0	2025-02-20